Cas no 63648-38-4 ((4-isocyanatophenyl)(phenyl)methanone)

• Product Name: (4-isocyanatophenyl)(phenyl)methanone
• CAS No: 63648-38-4
• MF: C₁₄H₉NO₂
• MW: 223.226763486862
• MDL: MFCD03701599
• CID: 960636
• PubChem ID: 301077
• Update Time: 2025-05-20

(4-isocyanatophenyl)(phenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (4-isocyanatophenyl)-phenylmethanone
• (4-isocyanato-phenyl)-phenyl-methanone
• 4-benzophenone isocyanate
• 4-Isocyanato-benzophenon
• 4-isocyanato-benzophenone
• 4-Isocyanatobenzophenone
•  
• (4-isocyanatophenyl)(phenyl)methanone
• 4-ISOCYANATOBENZOPHENONE 97
• 4-Isocyanatobenzophenone,97%
• UUUAWYNSKSCNMD-UHFFFAOYSA-N
• SCHEMBL145056
• NSC177020
• NSC-177020
• AKOS022531488
• DTXSID60306510
• 4-Isocyanatobenzophenone, 97%
• AS-76613
• EN300-333494
• 63648-38-4
• D93181
• Methanone, (4-isocyanatophenyl)phenyl-
• Z1695772485

• MDL： MFCD03701599
• Inchi： 1S/C14H9NO2/c16-10-15-13-8-6-12(7-9-13)14(17)11-4-2-1-3-5-11/h1-9H
• InChI Key： UUUAWYNSKSCNMD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1C=CC(=CC=1)N=C=O

Computed Properties

• Exact Mass: 223.06300
• Monoisotopic Mass: 223.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Color/Form: solid
• Melting Point: 69-73 °C (lit.)
• PSA: 46.50000
• LogP: 2.88490
• Solubility: Not available

(4-isocyanatophenyl)(phenyl)methanone Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H312-H315-H319-H332-H334-H335
• Warning Statement： P261-P280-P305+P351+P338-P342+P311
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-42
• Safety Instruction： 23-26-36
• Hazardous Material Identification：

Additional information on (4-isocyanatophenyl)(phenyl)methanone

Professional Introduction to (4-isocyanatophenyl)(phenyl)methanone (CAS No. 63648-38-4)

(4-isocyanatophenyl)(phenyl)methanone, with the CAS number 63648-38-4, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its isocyanate functional group and phenyl moieties, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its unique structural properties make it particularly valuable in the development of novel therapeutic agents and materials with tailored functionalities.

The significance of (4-isocyanatophenyl)(phenyl)methanone lies in its ability to participate in a wide range of chemical reactions, including condensation, polymerization, and coupling reactions. These reactions are pivotal in the construction of complex molecular architectures, which are essential for designing drugs that can interact with biological targets with high specificity and efficacy. In recent years, there has been a growing interest in using this compound as a building block for the synthesis of small-molecule inhibitors and activators of key enzymatic pathways.

One of the most promising applications of (4-isocyanatophenyl)(phenyl)methanone is in the field of medicinal chemistry. Researchers have leveraged its reactivity to develop novel compounds that exhibit potent activity against various diseases. For instance, studies have shown that derivatives of this compound can inhibit the activity of enzymes involved in cancer progression, making them attractive candidates for further development as anticancer agents. Additionally, its incorporation into drug-like molecules has been explored for applications in treating neurological disorders, where precise modulation of biological pathways is crucial.

The structural features of (4-isocyanatophenyl)(phenyl)methanone also make it a valuable component in materials science. Its ability to form stable covalent bonds with other molecules allows for the creation of advanced polymers and coatings with enhanced mechanical and chemical properties. These materials are finding applications in industries ranging from electronics to aerospace, where high-performance materials are essential for achieving optimal functionality.

In recent years, advancements in synthetic methodologies have further expanded the utility of (4-isocyanatophenyl)(phenyl)methanone. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the efficient construction of complex molecular frameworks, facilitating the discovery of new bioactive compounds. Moreover, computational chemistry approaches have been employed to predict the reactivity and properties of derivatives, streamlining the drug discovery process.

The role of (4-isocyanatophenyl)(phenyl)methanone in academic research is also noteworthy. It has been used as a model compound to study fundamental chemical transformations and to develop new synthetic strategies. These studies not only contribute to our understanding of organic chemistry but also provide insights into how to design more effective synthetic routes for industrial applications.

Looking ahead, the future prospects for (4-isocyanatophenyl)(phenyl)methanone are bright. As research continues to uncover new applications and synthetic possibilities, this compound is expected to play an increasingly important role in both academic and industrial settings. Its versatility and reactivity make it a cornerstone material for innovation in chemical biology and pharmaceuticals.

In conclusion, (4-isocyanatophenyl)(phenyl)methanone (CAS No. 63648-38-4) is a multifaceted compound with broad utility across multiple scientific disciplines. Its unique structural properties and reactivity enable its use as a key intermediate in drug discovery, materials science, and fundamental chemical research. As advancements continue to be made in synthetic chemistry and molecular design, the importance of this compound is likely to grow even further.